Cas no 96702-03-3 (Ectoine)

Ectoine is a natural osmolyte that protects cells against extreme temperatures, dehydration, and osmotic stress. This molecule stabilizes proteins and membranes, preserving cellular integrity under harsh conditions. Its use in various applications benefits from its high thermostability, low toxicity, and ability to enhance the stability of biological systems.

Ectoine structure

Product name:Ectoine

CAS No:96702-03-3

MF:C₆H₁₀N₂O₂

MW:142.155801296234

MDL:MFCD03419286

CID:805976

PubChem ID:24894465

Ectoine Chemical and Physical Properties

Names and Identifiers

- 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-, (4S)-
- THP[B]
- 2-METHYL-1,4,5,6-TETRAHYDROPYRIMIDINE-4-CARBOXYLIC ACID
- ECTOIN
- Ectoine sodium salt monohydrate
- 4-Pyrimidinecarboxylicacid,1,4,5,6-tetrahydro-2-methyl-,(4S)-(9CI)
- (S)-2-Methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid
- (S)-2-Methyl- 1,4,5,6-tetrahydropyrimidine-4-carboxylic acid
- Pyrostatine B
- RonaCare
- Thp(B)
- (S)-1,4,5,6-Tetrahydro-2-methyl-4-pyrimidinecarboxylic acid
- Ectoine
- NSC 614616
- Pyrostatin B
- L-Ectoine
- 7GXZ3858RY
- (4S)-2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic acid
- (S)-2-Methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic acid
- (+)-1,4,5,6-tetrahydro-2-methyl-4-pyrimidinecarboxylic acid
- SMR000127407
- Ectoine, primary pharmaceutical reference standard
- 1,4,5,6-Tetrahydro-2-methyl-4-pyrimidinecarboxyli
- (4S)-3,4,5,6-Tetrahydro-2-methyl-4-pyrimidinecarboxylic acid (ACI)
- 4-Pyrimidinecarboxylic acid, 1,4,5,6-tetrahydro-2-methyl-, (4S)- (9CI)
- 4-Pyrimidinecarboxylic acid, 1,4,5,6-tetrahydro-2-methyl-, (S)- (ZCI)
- (4S)-2-Methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid
- (6S)-2-methyl-1,4,5,6-tetrahydropyrimidine-6-carboxylic acid
- Ectoine (2-Methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic acid)
- MLS001332487
- 4-Pyrimidinecarboxylic acid, 1,4,5,6-tetrahydro-2-methyl-, (+)-
- (4S)-2-methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylate
- NS00077626
- CCG-266161
- NSC-614616
- E1372
- EX-A1678
- Ectoine, >=95.0% (HPLC)
- MFCD03419286
- Ectoine, osmoprotectant
- CS-0030647
- UNII-7GXZ3858RY
- CHEMBL1230264
- I11596
- SCHEMBL93532
- DS-3343
- Q414414
- AKOS027427031
- BDBM181140
- 96702-03-3
- MLS001332488
- 4-Pyrimidinecarboxylic acid, 1,4,5,6-tetrahydro-2-methyl-, (4S)-
- ECTOINE [MI]
- ECTOINE [WHO-DD]
- AC-33942
- HY-107784
- (S)-1,4,5,6-tetrahydro-2-methyl-4-pyrimi-dinecarboxylic acid
- (6S)-2-methyl-1,4,5,6-tetrahydropyrimidin-3-ium-6-carboxylate
- ECTOIN [INCI]
- WQXNXVUDBPYKBA-YFKPBYRVSA-N
- US9138393, Ectoine
- C06231
- US9144538, Ectoine
- (4S)-3,4,5,6-Tetrahydro-2-methyl-4-pyrimidinecarboxylic acid
- s5591
- AKOS006348056
- 4CS
- DTXSID50869280
- CHEBI:27592
- (S)-2-Methyl-3,4,5,6-tetrahydropyrimidine-4 carboxylic acid
- DA-63111
- Ectoine?
- MDL： MFCD03419286
- Inchi： 1S/C6H10N2O2/c1-4-7-3-2-5(8-4)6(9)10/h5H,2-3H2,1H3,(H,7,8)(H,9,10)/t5-/m0/s1
- InChI Key： WQXNXVUDBPYKBA-YFKPBYRVSA-N
- SMILES： C([C@@H]1CCN=C(C)N1)(=O)O

Computed Properties

Exact Mass: 142.074228g/mol
Surface Charge: 0
XLogP3: -0.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 142.074228g/mol
Monoisotopic Mass: 142.074228g/mol
Topological Polar Surface Area: 61.7Å²
Heavy Atom Count: 10
Complexity: 177
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Molecular Weight: 142.16
Tautomer Count: 2

Experimental Properties

Color/Form: Powder
Density: 1.37
Melting Point: ~280°
Boiling Point: 381.5℃/760mmHg
Flash Point: 184.5°C
Refractive Index: 1.596
Solubility: methanol: 20 mg/mL, clear, colorless
PSA: 61.69000
LogP: -0.38430
Specific Rotation: D20 +140° (c = 1.0 in methanol)
Merck: 3505
Solubility: Not determined

Ectoine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Storage Condition：Store at room temperature, 2-8 ℃ is better
Risk Phrases：R36/37/38

Ectoine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Ambeed	A256972-5g	(S)-2-Methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid	96702-03-3	98%	5g	$16.0	2023-08-31
Ambeed	A256972-10g	(S)-2-Methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid	96702-03-3	98%	10g	$31.0	2023-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1372-1G	Ectoine	96702-03-3	>98.0%(T)(HPLC)	1g	¥835.00	2024-04-15
Chemenu	CM167894-100g	(S)-2-methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid	96702-03-3	97%	100g	$***	2023-05-04
Key Organics Ltd	DS-3343-1MG	(S)-2-Methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid	96702-03-3	>97%	1mg	£36.00	2025-02-08
Ambeed	A256972-500g	(S)-2-Methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid	96702-03-3	98%	500g	$700.0	2023-08-31
eNovation Chemicals LLC	Y1046960-100g	4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-2-methyl-, (4S)-	96702-03-3	98%	100g	$260	2023-09-02
Ambeed	A256972-250mg	(S)-2-Methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid	96702-03-3	98%	250mg	$5.0	2023-08-31
TRC	M338018-100mg	(S)-2-Methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic Acid	96702-03-3		100mg	$ 63.00	2023-09-07
TRC	M338018-500mg	(S)-2-Methyl-1,4,5,6-tetrahydropyrimidine-4-carboxylic Acid	96702-03-3		500mg	$ 115.00	2023-09-07

Ectoine Production Method

Production Method 1

56-85-9

62234-29-1

96702-03-3

Reaction Conditions

1.1 Reagents: Trimethyl orthoformate Solvents: Methanol ; 12 - 16 h, rt → reflux

Reference

: Synthetic method of (S)-2-methyl-1,4,5,6-tetrahydromethylpyrimidine-4-carboxylic acid

, China, , ,

Production Method 2

1445-45-0

1883-09-6

96702-03-3

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol

Reference

: Preparation of tetrahydro-2-methyl-4-pyrimidinecarboxylic acids

, Japan, , ,

Production Method 3

142-47-2

50-99-7

96702-03-3

Reaction Conditions

1.1 Reagents: Oxygen Solvents: Water ; 20 h

Reference

: Metabolic flux analysis and optimal control in the process of ectoine fermentation

Zhang, Linhua; Zheng, Xin; Lang, Yajun, Advanced Materials Research (Durnten-Zurich, 2012, (2012), 393-395

Production Method 4

169769-97-5

96702-03-3

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 5 h, heated

Reference

: Method of synthesizing micromolecular amino acid derivative Ectoine

, China, , ,

Production Method 5

3792-50-5

56-81-5

96702-03-3

Reaction Conditions

1.1 Reagents: Potassium chloride Solvents: Water ; 24 h, pH 7.0, 30 °C

Reference

: Method for producing ectoine by using recombinant Escherichia coli KuitVnectABC and purification method thereof

, China, , ,

Production Method 6

169769-98-6

96702-03-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: 1-Butanol

Reference

: Synthesis of 2,4,5,6-tetrahydro-2-methyl-4-pyrimidinecarboxylic acid: osmoprotector amino acid

Himdi-Kabab, Souad; Lavrador, Karine; Bazureau, Jean Pierre; Hamelin, Jack, Synthetic Communications, 1995, 25(15), 2223-7

Production Method 7

1758-80-1

2208-07-3

96702-03-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Methanol ; 24 h, reflux

Reference

: Method for the preparation of ectoin

, Korea, , ,

Production Method 8

3792-50-5

56-81-5

96702-03-3

Reaction Conditions

1.1 Reagents: Potassium chloride Solvents: Water ; 24 h, pH 6.5, 40 °C

Reference

: Metabolic Pathway Construction and Optimization of Escherichia coli for High-Level Ectoine Production

Chen, Jun; Liu, Pengfu; Chu, Xiaohe; Chen, Jianwei; Zhang, Huawei; et al, Current Microbiology, 2020, 77(8), 1412-1418

Production Method 9

56-84-8

96702-03-3

Reaction Conditions

Reference

: The production of the ectoines (1,4,5,6-tetrahydro-2-methyl-4-pyrimidine carboxylic acid and 1,4,5,6-tetrahydro-2-methyl-5-hydroxy-4 pyrimidine carboxylic acid) by a recombinant Escherichia coli in a low salt medium.

, Germany, , ,

Production Method 10

50-99-7

96702-03-3

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; < 56 h, pH 7.0, 30 °C

Reference

: Metabolic Engineering of Corynebacterium glutamicum for High-Level Ectoine Production: Design, Combinatorial Assembly, and Implementation of a Transcriptionally Balanced Heterologous Ectoine Pathway

Giesselmann, Gideon; Dietrich, Demian; Jungmann, Lukas; Kohlstedt, Michael; Jeon, Eun J.; et al, Biotechnology Journal, 2019, 14(9),

Production Method 11

1190-46-1

112229-30-8

96702-03-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: 1-Butanol ; 48 h, 80 °C

Reference

: Artificial method for preparation of 1,4,5,6-tetrahydro-2-methyl-4-pyrimidine carboxylic acid

, China, , ,

Production Method 12

50-99-7

96702-03-3

Reaction Conditions

1.1 Catalysts: Aspartate kinase ; pH 7, 36 °C

Reference

: Pathway construction and metabolic engineering for fermentative production of ectoine in Escherichia coli

Ning, Yike; Wu, Xuejiao; Zhang, Chenglin; Xu, Qingyang; Chen, Ning; et al, Metabolic Engineering, 2016, 36, 10-18

Production Method 13

305-84-0

96702-03-3

Reaction Conditions

1.1 Reagents: Oxygen ; 36 h, pH 7.0, 32 °C

Reference

: Application of recombinant Bacillus subtilis in the production of tetrahydropyrimidine from wastewater from enzymatic synthesis of carnosine and synthesis method thereof

, China, , ,